Cas no 2171214-06-3 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-6-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-6-carboxylic acid
• CAS No: 2171214-06-3
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5852775
• PubChem ID: 165512651
• Update Time: 2025-07-23

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-6-carboxylic acid
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2,3-dihydro-1H-indole-6-carboxylic acid
• 2171214-06-3
• EN300-1549173

• Inchi： 1S/C28H26N2O5/c1-17(14-26(31)30-13-12-18-10-11-19(27(32)33)15-25(18)30)29-28(34)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-11,15,17,24H,12-14,16H2,1H3,(H,29,34)(H,32,33)/t17-/m1/s1
• InChI Key： XJXZMFPSJSYORH-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)CC(N1C2C=C(C(=O)O)C=CC=2CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-6-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-6-carboxylic acid (CAS No. 2171214-06-3)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-6-carboxylic acid, identified by its CAS number 2171214-06-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of advanced synthetic strategies and biological activity, making it a subject of considerable interest for researchers exploring novel therapeutic agents. The compound's structural complexity, characterized by its fused ring systems and functional groups, positions it as a promising candidate for further investigation in drug discovery pipelines.

The core structure of this compound consists of a dihydronaphthalene derivative linked to an amino acid-like moiety, which is further modified with a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is widely recognized in peptide synthesis as an amino protecting group, but its incorporation into this molecule suggests broader applications, particularly in the design of bioactive molecules that require stability or specific reactivity profiles. The presence of the (3R)-configuration at the chiral center underscores the importance of stereochemistry in determining the biological efficacy of this compound, a principle that is increasingly recognized in modern drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such complex molecules with biological targets with greater precision. The fluorene moiety, a component of the Fmoc group, has been shown to exhibit favorable properties such as hydrophobicity and rigidity, which can enhance binding affinity to protein targets. This characteristic makes 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-6-carboxylic acid particularly intriguing for applications in designing small-molecule inhibitors or modulators.

In the context of current pharmaceutical research, there is a growing emphasis on developing molecules that can modulate key biological pathways implicated in diseases such as cancer, neurodegeneration, and inflammation. The indole scaffold present in this compound is well-documented for its pharmacological significance, with numerous indole derivatives having demonstrated therapeutic potential. For instance, indole-based compounds have been explored for their anti-cancer properties, particularly those that target specific kinases or transcription factors involved in tumor progression. The structural features of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-6-carboxylic acid align with these trends, suggesting potential applications in oncology and related fields.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic chemistry. Key steps include the formation of the dihydronaphthalene core through cyclization reactions, followed by selective functionalization to introduce the amino acid-like segment and the Fmoc protecting group. The stereochemical integrity at the (3R)-configuration is achieved through enantioselective synthesis techniques, which are critical for ensuring biological activity. These synthetic methodologies not only highlight the versatility of current chemical tools but also demonstrate the ability to construct complex molecules with high precision.

From a medicinal chemistry perspective, the incorporation of diverse functional groups into this molecule provides multiple avenues for further derivatization and optimization. Researchers may explore modifications to enhance solubility, bioavailability, or metabolic stability while maintaining or improving target binding affinity. Additionally, the presence of both hydrophilic and hydrophobic regions within the molecule suggests potential for oral administration or targeted delivery systems. Such considerations are integral to translating laboratory findings into viable therapeutic options.

The potential applications of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-6-carboxylic acid extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use as a building block in fragment-based drug design or as a scaffold for library screening initiatives. These approaches leverage high-throughput technologies to identify novel lead compounds rapidly and efficiently. Furthermore, advances in biocatalysis and green chemistry have opened new possibilities for sustainable synthesis methods, which could reduce costs and environmental impact while maintaining high yields and purity standards.

In conclusion,1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2,3-dihydro-1H-indole-6-carboxylic acid (CAS No. 2171214-06-3) exemplifies the intersection of innovative synthetic chemistry and pharmacological discovery. Its complex structure and functional diversity position it as a valuable asset in ongoing research efforts aimed at developing next-generation therapeutics. As our understanding of biological systems continues to evolve along with our synthetic capabilities, this compound will likely play an important role in shaping future advancements across multiple disciplines within life sciences research.